potassium 5-(3-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)propyl)-4-phenyl-4H-1,2,4-triazole-3-thiolate

• IUPAC Name: potassium;5-[3-(1,3-dioxobenzo[de]isoquinolin-2-yl)propyl]-4-phenyl-1,2,4-triazole-3-thiolate
• InChI: InChI=1S/C23H18N4O2S.K/c28-21-17-11-4-7-15-8-5-12-18(20(15)17)22(29)26(21)14-6-13-19-24-25-23(30)27(19)16-9-2-1-3-10-16;/h1-5,7-12H,6,13-14H2,(H,25,30);/q;+1/p-1
• InChI Key: NWMZMHAPJJJMRD-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2[S-])CCCN3C(=O)C4=CC=CC5=C4C(=CC=C5)C3=O.[K+]
• Molecular Formula: C23H17KN4O2S
• Molecular Weight: 452.6 g/mol

Description

The benzo[de]isoquinoline-1,3-dione system is a chemosensor system. New derivatives of this system containing an amino group were synthesized by the reaction of 2-benzyl-6-bromobenzo[de]isoquinoline-1,3-dione with ethylenediamine and hydrazine. Further functionalization of the free amino groups leads to imines, amines, thioureas, and hydrazones.

Synthesis Analysis

The synthesis of new derivatives of the benzo[de]isoquinoline-1,3-dione system involved the reaction of 2-benzyl-6-bromobenzo[de]isoquinoline-1,3-dione with ethylenediamine and hydrazine. Further functionalization of the free amino groups led to the formation of imines, amines, thioureas, and hydrazones.

Molecular Structure Analysis

The molecular structure of the benzo[de]isoquinoline-1,3-dione system and its derivatives can be analyzed using 1H NMR spectroscopy. The 1H NMR spectra of the derivatives contain characteristic signals for the protons of the CH2CH2 fragment and also for the amine and amide groups.

Chemical Reactions Analysis

The reaction of aromatic aldehydes and 2-hydroxymethylenebenzo[b]thiophen-3-one with the amine gave a series of imines and also the derivative. The reactions are accompanied by the disappearance of the signal for the NH2 group protons in the 1H NMR spectra and by the appearance of signals for additional aromatic and CH protons.

Physical And Chemical Properties Analysis

The physical and chemical properties of the benzo[de]isoquinoline-1,3-dione system and its derivatives can be analyzed using various techniques. For example, 1H NMR spectroscopy can provide information about the proton environment in the molecule.

Mechanism of Action

The benzo[de]isoquinoline-1,3-dione system and its derivatives act as chemosensors. They exhibit high selectivity in the determination of anions. The principal mechanism of action of these sensor systems is the PET (photoinduced electron transfer) effect.